587871-26-9

2-Morpholino-6-(thianthren-1-yl)-4H-pyran-4-one

In Stock

• CAS RN:
• 587871-26-9

• Formula:
• C21H17NO3S2

• InChI:
• InChI=1S/C21H17NO3S2/c23-14-12-16(25-20(13-14)22-8-10-24-11-9-22)15-4-3-7-19-21(15)27-18-6-2-1-5-17(18)26-19/h1-7,12-13H,8-11H2

• InChIKey:
• XRKYMMUGXMWDAO-UHFFFAOYSA-N

• Potent, selective and competitive ATM kinase inhibitor. IC50 values are 12.9 (ATM), 2000 (DNA-PK), 9300 (mTOR), 16600 (PI3K), >100000 (ATR) and >100000 nM (PI4K). Sensitizes cells to ionizing radiation and chemotherapeutics. Blocks Akt phosphorylation, induces G1 cell cycle arrest and induces apoptosis in breast and prostate cell lines.
  Ku-55933 is a potent ATP-competitive inhibitor of the ataxia-telangiectasia mutated (ATM) kinase (IC50 = 13 nM;  Ki = 2.2 nM). Inhibition of ATM by Ku-55933 blocks radiation-induced phosphorylation of downstream cellular targets and sensitizes cells to the cytotoxic effects of both ionizing radiation and chemotherapeutic agents. Ku-55933 induces senescent breast, lung, and colon carcinoma cells to undergo cell death. It also inhibits HIV-1 replication in C8166 human T-lymophocyte cells with an IC50 value of 2.4 µM.
  
  

Boc-D-Asp-OMe

• CAS RN:
• 137130-65-5; 587871-26-9

• Formula:
• C10H17NO6

• InChI:
• InChI=1S/C10H17NO6/c1-10(2,3)17-9(15)11-6(5-7(12)13)8(14)16-4/h6H,5H2,1-4H3,(H,11,15)(H,12,13)/t6-/m1/s1

• InChIKey:
• IWFIVTBTZUCTQH-ZCFIWIBFSA-N

• Boc-D-Asp-OMe is a useful research compound. Its molecular formula is C10H17NO6 and its molecular weight is 247.247. The purity is usually 95%.